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An In-depth Technical Guide to the Copper-Titanium Binary System Phase Diagram

For researchers, scientists, and professionals in drug development, a thorough understanding

of material properties is crucial. This guide provides a detailed examination of the copper-

titanium (Cu-Ti) binary system, a metallic alloy with significant applications due to its high

strength and good conductivity.[1] This document outlines the critical phases, transformations,

and experimental methodologies used to characterize this important binary alloy system.

Core Phase Diagram and Intermetallic Compounds
The copper-titanium binary system is characterized by a series of solid solutions, eutectic, and

peritectic reactions, leading to the formation of several intermetallic compounds.[2][3] The

equilibrium solid phases include solid solutions of copper in titanium (α-Ti and β-Ti) and

titanium in copper (α-Cu), along with a number of intermetallic compounds.[4] The system

features several key intermetallic compounds: Ti₂Cu, TiCu, Ti₃Cu₄, Ti₂Cu₃, TiCu₂, and TiCu₄.[3]

The formation and stability of these compounds are critical to the properties of Cu-Ti alloys.

Quantitative Data Summary
The following tables summarize the key quantitative data for the invariant reactions and phase

compositions within the copper-titanium binary system.

Table 1: Invariant Reactions in the Cu-Ti System
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Reaction Type Temperature (°C)
Composition (at. %
Cu)

Reaction

Eutectic 1003 31 L ↔ β-Ti + Ti₂Cu

Eutectic 960 43 L ↔ Ti₂Cu + TiCu

Eutectic 860 73 L ↔ TiCu₂ + TiCu₄

Peritectic 918 ~62 L + TiCu ↔ Ti₃Cu₄

Peritectic 878 ~69 L + Ti₃Cu₄ ↔ TiCu₂

Peritectic 870 ~76 L + TiCu₂ ↔ TiCu₄

Eutectoid 790 7.1 (wt. %) β-Ti ↔ α-Ti + Ti₂Cu

Note: The exact temperatures and compositions can vary slightly between different studies.[2]

[3]

Table 2: Crystal Structures of Intermetallic Compounds

Compound Crystal System Space Group

Ti₂Cu Tetragonal I4/mmm

TiCu Tetragonal P4/nmm

Ti₃Cu₄ Orthorhombic Immm

Ti₂Cu₃ Orthorhombic Cmcm

TiCu₂ Orthorhombic Immm

TiCu₄ Orthorhombic Pnma

Source: Data compiled from multiple crystallographic studies.[3][5]

Experimental Protocols for Phase Diagram
Determination
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The determination of the Cu-Ti phase diagram relies on a combination of experimental

techniques to identify phase boundaries and transformations.

Sample Preparation
Alloy Preparation: High-purity "Process A" sponge titanium and oxygen-free copper are

typically used as starting materials.[6] For higher accuracy in the high-titanium region, iodide

titanium and vacuum-melted, oxygen-free copper are employed.[6]

Arc Melting: The constituent metals are weighed to the desired compositions and then arc-

melted in a water-cooled copper crucible under a prepurified helium or argon atmosphere to

prevent oxidation.[6]

Homogenization: To ensure compositional uniformity, the resulting alloy buttons are often

inverted and remelted several times.[5] Subsequent homogenization is carried out by

annealing the alloys at elevated temperatures for extended periods (e.g., 200 hours at

850°C) under a protective atmosphere, followed by quenching in brine or water.[5]

Analytical Techniques
Metallography: This involves polishing and etching the homogenized and heat-treated

samples to reveal their microstructure under an optical or scanning electron microscope.[6]

[7] A common etchant for alloys with up to 60% Cu is an aqueous solution of hydrofluoric and

nitric acids.[5]

X-ray Diffraction (XRD): XRD is used to identify the crystal structures of the different phases

present in the alloys at various compositions and temperatures.[7] This technique is crucial

for determining the lattice parameters and space groups of the intermetallic compounds.[3]

Thermal Analysis: Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry

(DSC) are employed to detect the temperatures at which phase transformations, such as

melting, eutectic, and peritectic reactions, occur.[6][8] These techniques measure the heat

flow into or out of a sample as its temperature is changed at a constant rate.

Visualizing the Copper-Titanium Phase Diagram
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The following diagram, generated using the DOT language, provides a simplified

representation of the key features of the Cu-Ti phase diagram, highlighting the main phases

and reaction points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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